Cas no 62347-38-0 (Acetamide, N-butyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)-)

Acetamide, N-butyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)- structure
62347-38-0 structure
Product name:Acetamide, N-butyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)-
CAS No:62347-38-0
MF:C9H15N3O2
MW:197.234301805496
CID:448524
PubChem ID:20393681

Acetamide, N-butyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-butyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)-
    • N-butyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)acetamide
    • 62347-38-0
    • DTXSID70606659
    • Inchi: InChI=1S/C9H15N3O2/c1-4-5-6-12(8(3)13)9-10-7(2)11-14-9/h4-6H2,1-3H3
    • InChI Key: OPRRTFQUFRDUMM-UHFFFAOYSA-N
    • SMILES: CCCCN(C1=NC(=NO1)C)C(=O)C

Computed Properties

  • Exact Mass: 197.11655
  • Monoisotopic Mass: 197.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 59.2Ų

Experimental Properties

  • PSA: 59.23

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